3-(Benzyloxy)-5-[(oxan-4-yl)oxy]benzoic acid

• CAS RN: 919784-80-8
• Molecular Formula: C19H20O5
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 3-(oxan-4-yloxy)-5-phenylmethoxybenzoic acid
• InChI: InChI=1S/C19H20O5/c20-19(21)15-10-17(23-13-14-4-2-1-3-5-14)12-18(11-15)24-16-6-8-22-9-7-16/h1-5,10-12,16H,6-9,13H2,(H,20,21)
• InChI Key: HFDZTWRZYJBWGF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1OC2=CC(=CC(=C2)OCC3=CC=CC=C3)C(=O)O

Description

3-(Benzyloxy)-5-[(oxan-4-yl)oxy]benzoic acid is a useful research compound. Its molecular formula is C19H20O5 and its molecular weight is 328.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-[(phenylmethyl)oxy]-5-(tetrahydro-2H-pyran-4-yloxy)benzoate (9.00 g, 26.3 mmol) was dissolved in THF (120 mL) and methanol (30 mL) added a solution of lithium hydroxide monohydrate (3.24 g, 78.9 mmol) in water (60 mL). The bi-phasic solution was stirred at RT for 3 hours until complete conversion was indicated by LCMS. The organics were removed in vacuo and water (40 mL) added. The pH of the mixture was adjusted to 7 by the addition of hydrochloric acid and the resulting precipitate filtered and washed with cold water to give the desired compound as a white solid (8.03 g). 1H NMR δ (d6-DMSO): 1.57 (m, 2H), 1.94 (m, 2H), 3.50 (m, 2H), 3.84 (m, 2H), 4.62 (m, 1H), 5.15 (s, 2H), 6.87 (t, 1H), 7.09 (m, 1H), 7.14 (m, 1H), 7.34 (t, 1H), 7.40 (t, 2H), 7.46 (d, 2H), 12.99 (s, 1H); m/z 327 (M+H)+